Cas no 1823568-35-9 (Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate)

• Product Name: Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate
• CAS No: 1823568-35-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5252776
• Update Time: 2025-10-28

Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate
• Cyclopropanecarboxylic acid,2-(hydroxymethyl)-1-methyl-,ethyl ester
• Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate

• Inchi： 1S/C8H14O3/c1-3-11-7(10)8(2)4-6(8)5-9/h6,9H,3-5H2,1-2H3
• InChI Key： NPNIDLJZVHSBLF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CC1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 167
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate

Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate: A Comprehensive Overview

Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate, with the CAS number 1823568-35-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate, is characterized by its unique structure, which combines a cyclopropane ring with hydroxymethyl and ethyl ester functionalities. The molecule's structure makes it a versatile building block for various applications, including drug development, polymer synthesis, and advanced materials research.

The cyclopropane ring in this compound is a key structural feature that contributes to its reactivity and stability. Cyclopropane derivatives are known for their strained ring systems, which can lead to unique chemical properties. In the case of Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate, the cyclopropane ring is substituted with a hydroxymethyl group and an ethyl ester group. These substituents not only influence the compound's physical properties but also open up possibilities for further chemical modifications.

Recent studies have highlighted the potential of Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate in the development of bioactive molecules. Researchers have explored its role as a precursor for synthesizing complex natural products and pharmacologically active compounds. For instance, the hydroxymethyl group can undergo various transformations, such as oxidation or reduction, to generate functional groups that are critical in drug design. The ethyl ester group, on the other hand, can be easily modified to introduce additional functionality or improve solubility.

In addition to its role in drug development, Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate has shown promise in polymer chemistry. The compound's ability to undergo polymerization under specific conditions makes it a candidate for developing novel polymeric materials with tailored properties. For example, researchers have investigated its use in synthesizing biodegradable polymers for applications in packaging and biomedical devices.

The synthesis of Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate involves a multi-step process that typically starts with the preparation of the cyclopropane ring. One common approach is the use of Simmons-Smith cyclopropanation, which involves reacting an alkene with a zinc-copper couple in the presence of diiodomethane. This method allows for the formation of cyclopropane rings with high efficiency and selectivity.

Once the cyclopropane ring is formed, further functionalization steps are carried out to introduce the hydroxymethyl and ethyl ester groups. These steps often involve nucleophilic substitution or addition reactions, depending on the specific intermediates used. The overall synthesis process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physical properties of Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate are also worth noting. The compound is typically a white crystalline solid with a melting point around 70°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The presence of polar groups like the hydroxymethyl and ester functionalities contributes to its solubility properties.

From an environmental perspective, Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate has been studied for its biodegradability and toxicity profile. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, making it a potentially eco-friendly choice for certain industrial applications. However, further research is needed to fully understand its environmental impact.

In conclusion, Ethyl 2-(hydroxymethyl)-1-methylcyclopropane-1-carboxylate (CAS No: 1823568-35-9) is a versatile compound with a wide range of potential applications in organic chemistry and materials science. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important tool for researchers and industry professionals alike.